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Cat. No.: B1211338 Get Quote

Haloacetic acids (HAAs), a class of disinfection byproducts formed during water chlorination,

are of significant environmental and health concern. Understanding their degradation pathways

is crucial for developing effective remediation strategies. This guide provides a comparative

analysis of the degradation of three common HAAs: monochloroacetic acid (MCA),

dichloroacetic acid (DCA), and trichloroacetic acid (TCA), focusing on microbial, photocatalytic,

and advanced oxidation processes.

Comparative Degradation Rates
The degradation rates of HAAs are highly dependent on the specific compound and the

degradation method employed. The following table summarizes key quantitative data from

various experimental studies.
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Haloacetic Acid
Degradation
Method

Rate Constant /
Half-life / Removal
Efficiency

Reference

Monochloroacetic Acid

(MCA)
Microbial Degradation

Readily degraded by

various bacteria.

Fenton Reaction
~22% degradation

(c=0.01 mol/L).

Photocatalytic

Degradation

Half-life of 42 days (at

15°C with TiO2).

Dichloroacetic Acid

(DCA)
Microbial Degradation

Degraded by various

bacteria, often faster

than MCA and TCA in

drinking water

systems.

Fenton Reaction
~18.6% degradation

(c=0.01 mol/L).

Photocatalytic

Degradation

Half-life of 10 days (at

15°C with TiO2).

Trichloroacetic Acid

(TCA)
Microbial Degradation

Generally the most

resistant to

biodegradation among

the three.

Fenton Reaction
~5% degradation

(c=0.01 mol/L).

Photocatalytic

Degradation

Half-life of 6 days (at

15°C with TiO2).

UV (222 nm)

Irradiation

~78% degradation

(0.62 mM) in 200 min.

Thermal Degradation

(Decarboxylation)

Half-life of 46 years

(extrapolated to

15°C).
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Degradation Pathways and Mechanisms
The degradation of HAAs proceeds through different mechanisms depending on the chosen

technology. The following diagrams illustrate the generalized pathways for microbial,

photocatalytic, and Fenton-based degradation.

Microbial Degradation Pathway
Microbial degradation of haloacetic acids is primarily initiated by the enzymatic cleavage of the

carbon-halogen bond by dehalogenases. This initial step is crucial as it removes the halogen

substituent, rendering the molecule less toxic and more amenable to further metabolism.
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Microbial degradation of haloacetic acids.

Photocatalytic Degradation Pathway
In photocatalytic degradation, a semiconductor catalyst, typically titanium dioxide (TiO₂), is

activated by UV radiation to generate highly reactive species. For dichloroacetic acid, the

degradation is initiated by direct attack from a photogenerated hole.
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[https://www.benchchem.com/product/b1211338#comparing-the-degradation-pathways-of-
different-haloacetic-acids]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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